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Cat. No.: B16121752

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pfn-dof, chemically known as Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-fluorene)-alt-2,7-

(9,9-dioctylfluorene)], is a conjugated polymer that has garnered significant attention in the field

of organic electronics. Its unique chemical structure, characterized by alternating fluorene units

with and without amino-functionalized side chains, imparts desirable electronic and physical

properties. This makes it a highly effective interfacial layer in a variety of optoelectronic

devices, including organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells.

This guide provides a comprehensive overview of the chemical structure, synthesis, and key

properties of Pfn-dof, along with detailed experimental protocols and an examination of its role

in device functionality.

Chemical Structure and Properties
Pfn-dof is a copolymer consisting of two alternating fluorene-based monomer units. The first

monomer is functionalized at the 9-position with two N,N-dimethylaminopropyl side chains,

which introduce polarity and enhance solubility. The second monomer possesses two n-octyl

side chains at the 9-position, contributing to solubility in common organic solvents and
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influencing the polymer's morphology in thin films. The conjugated polyfluorene backbone is

responsible for its semiconductor properties, enabling the transport of charge carriers.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic properties of Pfn-
dof.

Property Value Reference

Chemical Name

Poly[(9,9-bis(3'-(N,N-

dimethylamino)propyl)-2,7-

fluorene)-alt-2,7-(9,9-

dioctylfluorene)]

[1][2]

CAS Number 673474-75-4 [1][2]

Repeating Unit Formula (C₅₂H₇₀N₂)n [2]

Molecular Weight (Mw) > 10,000 g/mol (typical) [1][2]

Solubility

Soluble in organic solvents

such as dichloromethane

(CH₂Cl₂), chloroform (CHCl₃),

and Toluene.

[2]

Spectroscopic
Property

Wavelength (nm) Conditions Reference

UV-Vis Absorption

(λmax)
378 in dichloromethane [2]

Photoluminescence

(λem)
414 in dichloromethane [2]

Experimental Protocols
Synthesis of Pfn-dof via Suzuki Coupling Polymerization
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The synthesis of Pfn-dof is typically achieved through a palladium-catalyzed Suzuki cross-

coupling reaction between two key monomers: a dibrominated fluorene with

dimethylaminopropyl side chains and a diboronic ester functionalized fluorene with dioctyl side

chains.

Monomer 1: 2,7-dibromo-9,9-bis(3'-(N,N-dimethylamino)propyl)fluorene

This monomer provides the amino-functionalized fluorene unit. The dibromination at the 2 and

7 positions makes it suitable for polymerization via Suzuki coupling.

Monomer 2: 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dioctylfluorene

This monomer, a pinacol boronic ester derivative of dioctylfluorene, is the other key component

for the polymerization.

Polymerization Procedure (General Protocol):

A general procedure for the Suzuki coupling polymerization of polyfluorenes is as follows. Note

that specific conditions for Pfn-dof may vary.

Reaction Setup: In a Schlenk flask, equimolar amounts of 2,7-dibromo-9,9-bis(3'-(N,N-

dimethylamino)propyl)fluorene and 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-

dioctylfluorene are dissolved in a degassed solvent such as toluene.

Catalyst and Base: A palladium catalyst, typically tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄], and a base, such as an aqueous solution of sodium carbonate (Na₂CO₃) or

potassium carbonate (K₂CO₃), are added to the reaction mixture. A phase transfer catalyst

like Aliquat 336 may also be used.

Reaction Conditions: The mixture is heated under an inert atmosphere (e.g., argon or

nitrogen) at a temperature ranging from 80 to 100 °C for 24 to 72 hours with vigorous stirring.

Work-up and Purification: After the reaction is complete, the polymer is precipitated by

pouring the reaction mixture into a non-solvent like methanol. The crude polymer is then

purified by washing with methanol and acetone to remove catalyst residues and oligomers.

Further purification can be achieved by Soxhlet extraction or reprecipitation.
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Drying: The purified Pfn-dof is dried under vacuum.

Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified Pfn-dof in a deuterated solvent such

as chloroform-d (CDCl₃) or dichloromethane-d₂ (CD₂Cl₂).

Analysis: ¹H and ¹³C NMR spectra are recorded to confirm the polymer structure by

identifying the characteristic peaks of the aromatic protons on the fluorene backbone and the

aliphatic protons of the side chains.

Gel Permeation Chromatography (GPC):

Purpose: To determine the number-average molecular weight (Mn), weight-average

molecular weight (Mw), and polydispersity index (PDI) of the polymer.

Typical Conditions:

Eluent: Tetrahydrofuran (THF)

Columns: Polystyrene-divinylbenzene (PS-DVB) columns

Calibration: Polystyrene standards

Detector: Refractive index (RI) or UV detector

UV-Visible (UV-Vis) and Photoluminescence (PL) Spectroscopy:

Sample Preparation: Prepare dilute solutions of Pfn-dof in a suitable solvent like

dichloromethane. For solid-state measurements, thin films can be prepared by spin-coating

the polymer solution onto a quartz substrate.

Analysis: UV-Vis spectroscopy is used to determine the absorption spectrum and identify the

π-π* transition of the conjugated backbone. PL spectroscopy is used to measure the

emission spectrum and determine the color of the emitted light.
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Signaling Pathways: Charge Transport Mechanisms
in Electronic Devices
In the context of organic electronics, the term "signaling pathway" can be interpreted as the

mechanism of charge carrier (electron and hole) transport and injection at the interfaces

between different layers within a device. Pfn-dof is primarily used as an interfacial layer to

improve the efficiency of these processes.

Role in Organic Light-Emitting Diodes (OLEDs)
In OLEDs, Pfn-dof can function as an electron transport layer (ETL) or a hole-blocking layer.

The amino groups in its side chains can be protonated or quaternized, which can lower the

work function of the cathode, thereby reducing the energy barrier for electron injection from the

cathode into the emissive layer.

OLED Energy Level Diagram
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HTL
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Anode Hole Injection

Click to download full resolution via product page

Charge transport pathway in an OLED with a Pfn-dof electron transport layer.

Role in Organic Photovoltaic (OPV) Cells
In inverted OPV architectures, Pfn-dof is commonly used as a cathode interfacial layer, also

referred to as an electron transport layer. It facilitates the efficient extraction of electrons from

the photoactive layer (a blend of a donor and an acceptor material) and their transport to the

cathode. The amino groups can induce a dipole moment at the interface, which favorably shifts

the vacuum level and reduces the work function of the electrode, leading to improved electron

collection and overall device efficiency.
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OPV Charge Extraction Pathway
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Charge extraction pathway in an inverted OPV device with a Pfn-dof interfacial layer.

Conclusion
Pfn-dof is a versatile conjugated polymer with a well-defined chemical structure that is key to

its successful application in organic electronic devices. Its synthesis via Suzuki coupling allows

for good control over its molecular weight and properties. The presence of amino-functionalized

side chains is crucial for its role as an effective interfacial layer, facilitating improved charge

injection and extraction in OLEDs and OPVs, respectively. The detailed understanding of its

structure-property relationships and the mechanisms by which it enhances device performance

will continue to drive its use and the development of new and improved materials for organic

electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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